1-(1-allyl-1H-benzimidazol-2-yl)ethanol

• IUPAC Name: 1-(1-prop-2-enylbenzimidazol-2-yl)ethanol
• InChI: InChI=1S/C12H14N2O/c1-3-8-14-11-7-5-4-6-10(11)13-12(14)9(2)15/h3-7,9,15H,1,8H2,2H3
• InChI Key: WILMIIQJYNQBSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CC=C)O
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol

Description

1-(1-allyl-1H-benzimidazol-2-yl)ethanol, also known as ABIE, is a chemical compound that has been gaining attention in the scientific community due to its potential therapeutic applications. ABIE is a benzimidazole derivative with an allyl group attached to the nitrogen atom in the benzene ring. This compound has been found to possess a variety of biological activities, including anti-inflammatory and anti-tumor properties.

Scientific Research Applications

1-(1-allyl-1H-benzimidazol-2-yl)ethanol has been found to have a variety of biological activities, making it a promising candidate for therapeutic applications. One of the most significant applications of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol is its anti-inflammatory activity. 1-(1-allyl-1H-benzimidazol-2-yl)ethanol has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages and monocytes. This anti-inflammatory activity makes 1-(1-allyl-1H-benzimidazol-2-yl)ethanol a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
In addition to its anti-inflammatory activity, 1-(1-allyl-1H-benzimidazol-2-yl)ethanol has also been found to have anti-tumor activity. 1-(1-allyl-1H-benzimidazol-2-yl)ethanol has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. This anti-tumor activity makes 1-(1-allyl-1H-benzimidazol-2-yl)ethanol a potential candidate for the treatment of various types of cancer.

Mechanism of Action

The mechanism of action of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol is not fully understood, but it is believed to involve the inhibition of various signaling pathways. 1-(1-allyl-1H-benzimidazol-2-yl)ethanol has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. 1-(1-allyl-1H-benzimidazol-2-yl)ethanol has also been shown to inhibit the PI3K/Akt pathway, which is involved in cell survival and proliferation. Inhibition of these pathways by 1-(1-allyl-1H-benzimidazol-2-yl)ethanol leads to the suppression of inflammation and tumor growth.
Biochemical and Physiological Effects:
1-(1-allyl-1H-benzimidazol-2-yl)ethanol has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor activities, 1-(1-allyl-1H-benzimidazol-2-yl)ethanol has been shown to have antioxidant activity. 1-(1-allyl-1H-benzimidazol-2-yl)ethanol has also been found to increase the expression of heat shock proteins, which are involved in cellular stress responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol for lab experiments is its relatively simple synthesis method. 1-(1-allyl-1H-benzimidazol-2-yl)ethanol can be synthesized with a high yield and purity, making it a suitable candidate for further research. However, one limitation of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(1-allyl-1H-benzimidazol-2-yl)ethanol. One area of research could focus on the development of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol derivatives with improved solubility and bioavailability. Another area of research could focus on the identification of the specific signaling pathways targeted by 1-(1-allyl-1H-benzimidazol-2-yl)ethanol and the development of more specific inhibitors. Additionally, further research could be conducted to explore the potential therapeutic applications of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol in the treatment of inflammatory diseases and cancer.
Conclusion:
1-(1-allyl-1H-benzimidazol-2-yl)ethanol, or 1-(1-allyl-1H-benzimidazol-2-yl)ethanol, is a promising compound with a variety of biological activities. Its anti-inflammatory and anti-tumor activities make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol involves the reaction between 1-(2-bromoethyl)-1H-benzimidazole and allyl alcohol in the presence of a base. This reaction leads to the formation of 1-(1-allyl-1H-benzimidazol-2-yl)ethanol with a yield of approximately 80%. The purity of the compound can be increased by recrystallization from a suitable solvent.